N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide

• IUPAC Name: N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide
• InChI: InChI=1S/C14H16N4OS2/c19-13(18-6-1-3-14(9-18)4-5-14)15-12-17-16-11(21-12)10-2-7-20-8-10/h2,7-8H,1,3-6,9H2,(H,15,17,19)
• InChI Key: GGJQFGRUMHGLGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CN(C1)C(=O)NC3=NN=C(S3)C4=CSC=C4
• Molecular Formula: C14H16N4OS2
• Molecular Weight: 320.4 g/mol

Description

N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide: is a complex organic compound that features a unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiadiazole ring and the spirocyclic structure. Common reagents used in these reactions include thiophene derivatives, hydrazine, and various carboxylic acids. The reaction conditions often involve the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and automated synthesis platforms to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can occur, especially at the thiadiazole ring, using reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide is studied for its potential as a bioactive molecule. It may exhibit antimicrobial, antifungal, or anticancer properties, making it a candidate for drug development.

Medicine

In medicine, this compound is being investigated for its potential therapeutic effects. Its ability to interact with specific biological targets could lead to the development of new treatments for various diseases.

Industry

In industry, this compound could be used in the development of new materials with unique properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol
• tert-Butylamine
• 3-Methoxyphenylboronic acid

Uniqueness

What sets N-(5-thiophen-3-yl-1,3,4-thiadiazol-2-yl)-5-azaspiro[2.5]octane-5-carboxamide apart from these similar compounds is its unique spirocyclic structure and the presence of both thiadiazole and thiophene rings. This combination of features provides it with distinct chemical and biological properties, making it a valuable compound for research and development.